Cas no 131933-26-1 (Adenosine, 2-(2-ethylbutoxy)-)
Adenosine, 2-(2-ethylbutoxy)- structure
Product Name:Adenosine, 2-(2-ethylbutoxy)-
CAS No:131933-26-1
MF:C16H25N5O5
MW:367.400203466415
CID:1229470
Update Time:2024-08-04
Adenosine, 2-(2-ethylbutoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 2-(2-ethylbutoxy)-
- Adenosine, 2-(2-ethylbutoxy)- (9CI)
-
- Inchi: 1S/C16H25N5O5/c1-3-8(4-2)6-25-16-19-13(17)10-14(20-16)21(7-18-10)15-12(24)11(23)9(5-22)26-15/h7-9,11-12,15,22-24H,3-6H2,1-2H3,(H2,17,19,20)/t9-,11-,12-,15-/m1/s1
- InChI Key: NTYPVNGUVMSVFV-SDBHATRESA-N
- SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(OCC(CC)CC)N=3)N)N=C2)[C@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 367.18575
Experimental Properties
- Density: 1.60±0.1 g/cm3(Predicted)
- Melting Point: 93-95 °C
- Boiling Point: 676.4±65.0 °C(Predicted)
- PSA: 148.77
- pka: 13.06±0.70(Predicted)
Adenosine, 2-(2-ethylbutoxy)- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
131933-26-1 (Adenosine, 2-(2-ethylbutoxy)-) Related Products
- 131973-26-7(Adenosine, 2-[(4-methylpentyl)oxy]-)
- 756818-76-5(Adenosine, 2-(cyclopentylmethoxy)-)
- 131933-18-1(2-(2-Cyclohexylethoxy)adenosine)
- 131933-27-2(Adenosine, 2-[(3-ethylpentyl)oxy]-)
- 131933-14-7(Adenosine, 2-(2-methylpropoxy)-)
- 131933-20-5(Adenosine, 2-(4-cyclohexylbutoxy)-)
- 131933-15-8(Adenosine, 2-(3-methylbutoxy)-)
- 131933-23-8(Adenosine, 2-(2-cyclopentylethoxy)-)
- 131933-19-2(Adenosine, 2-(3-cyclohexylpropoxy)-)
- 131933-17-0(Adenosine, 2-(cyclohexylmethoxy)-)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent